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Compound of Interest

1-[(Benzyloxy)carbonyl]-4-
Compound Name:

methylpiperidine-4-carboxylic acid

cat. No.: B1318966

An in-depth technical guide to the structure elucidation of 1-[(Benzyloxy)carbonyl]-4-
methylpiperidine-4-carboxylic acid, designed for researchers, scientists, and professionals in
drug development. This document provides a comprehensive overview of the analytical
techniques and methodologies required to confirm the molecular structure of this compound.

Introduction

1-[(Benzyloxy)carbonyl]-4-methylpiperidine-4-carboxylic acid is a heterocyclic compound
often utilized as a building block in the synthesis of more complex molecules, particularly in
pharmaceutical research. Its structure incorporates a piperidine ring, a Cbz (carboxybenzyl)
protecting group on the nitrogen, and a carboxylic acid functional group. Accurate structural
elucidation is critical to ensure the identity and purity of the compound for subsequent
applications. This guide details the analytical workflow for its characterization.

Molecular Overview

The fundamental properties of the target compound are summarized below.
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Property Value Reference
Molecular Formula C15H1oNO4 [1]
Molecular Weight 277.31 g/mol [1]

CAS Number 203522-12-7 [1][2]

1-N-Cbz-4-methylpiperidine-4-
Common Synonyms ] ]
carboxylic acid

[2](3]

Physical Form Solid

[2]

Synthesis Pathway

The compound is typically synthesized by the N-protection of 4-methylpiperidine-4-carboxylic

acid using benzyl chloroformate. This reaction, a standard procedure for introducing a Cbz

group, is illustrated in the workflow below.
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Reagents:

Starting Material: Benzyl Chloroformate (Chz-Cl)
4-Methylpiperidine-4-carboxylic acid Base (e.g., NaHCOs, Naz2COs)
Solvent (e.g., Acetonitrile/Water)

Reaction Step:
N-Protection

Aqueous Workup:
Acidification (HCI)
Extraction (Ethyl Acetate)

Final Product:

1-[(Benzyloxy)carbonyl]-4-methyl-
piperidine-4-carboxylic acid

Click to download full resolution via product page

Caption: General synthesis workflow for 1-[(Benzyloxy)carbonyl]-4-methylpiperidine-4-
carboxylic acid.

Structural Elucidation Workflow

Confirming the structure of the synthesized product requires a combination of spectroscopic
techniques. The logical flow for analysis is depicted below. Each method provides
complementary information that, when combined, unequivocally identifies the molecule.
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Synthesized Compound
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Data: Data: Data:
Molecular Weight Key Functional Groups Proton/Carbon Environment
Fragmentation Pattern (C=0, O-H, C-N) Atom Connectivity

Structure Confirmed:

1-[(Benzyloxy)carbonyl]-4-methyl-
piperidine-4-carboxylic acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-[(Benzyloxy)carbonyl]-4-methylpiperidine-4-carboxylic
acid structure elucidation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1318966#1-benzyloxy-carbonyl-4-methylpiperidine-4-
carboxylic-acid-structure-elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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